Cas no 357316-61-1 (3-(3-bromo-4,5-diethoxyphenyl)-2-cyano-N-(4-methoxyphenyl)prop-2-enamide)

• Product Name: 3-(3-bromo-4,5-diethoxyphenyl)-2-cyano-N-(4-methoxyphenyl)prop-2-enamide
• CAS No: 357316-61-1
• MF: C₂₁H₂₁BrN₂O₄
• MW: 445.306444883347
• CID: 6509518
• PubChem ID: 17548687
• Update Time: 2025-05-19

3-(3-bromo-4,5-diethoxyphenyl)-2-cyano-N-(4-methoxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 357316-61-1
• 3-(3-bromo-4,5-diethoxyphenyl)-2-cyano-N-(4-methoxyphenyl)prop-2-enamide
• EN300-26589264
• Z44379017
• AB00722449-01

• Inchi： 1S/C21H21BrN2O4/c1-4-27-19-12-14(11-18(22)20(19)28-5-2)10-15(13-23)21(25)24-16-6-8-17(26-3)9-7-16/h6-12H,4-5H2,1-3H3,(H,24,25)/b15-10+
• InChI Key： MCENMFYRTVFREI-XNTDXEJSSA-N
• SMILES： BrC1=CC(/C=C(\C#N)/C(NC2C=CC(=CC=2)OC)=O)=CC(=C1OCC)OCC

Computed Properties

• Exact Mass: 444.06847g/mol
• Monoisotopic Mass: 444.06847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 80.6Ų

Additional information on 3-(3-bromo-4,5-diethoxyphenyl)-2-cyano-N-(4-methoxyphenyl)prop-2-enamide

3-(3-Bromo-4,5-Diethoxyphenyl)-2-Cyano-N-(4-Methoxyphenyl)Prop-2-Enamide: A Comprehensive Overview

The compound with CAS No. 357316-61-1, known as 3-(3-bromo-4,5-diethoxyphenyl)-2-cyano-N-(4-methoxyphenyl)prop-2-enamide, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into the structural characteristics, synthesis methods, and recent advancements in its applications.

The molecular structure of 3-(3-bromo-4,5-diethoxyphenyl)-2-cyano-N-(4-methoxyphenyl)prop-2-enamide is characterized by a complex arrangement of functional groups. The presence of a bromine atom at the 3-position of the phenyl ring introduces electronic effects that can influence reactivity and selectivity in chemical reactions. Additionally, the diethoxy substituents at the 4 and 5 positions of the phenyl ring contribute to steric hindrance and potential solubility properties. The cyano group (C≡N) at the 2-position of the propenamide chain imparts strong electron-withdrawing effects, which can enhance the molecule's ability to participate in various chemical transformations. Furthermore, the N-substituted phenyl group with a methoxy substituent adds another layer of complexity to the molecule's electronic and steric properties.

Recent studies have highlighted the importance of such molecules in drug discovery and development. The combination of electron-withdrawing groups like cyano and electron-donating groups like methoxy creates a balance that can be exploited for tuning pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Researchers have explored the use of this compound as a lead molecule in designing new drugs targeting specific biological pathways. For instance, its ability to modulate enzyme activity or interact with membrane receptors makes it a valuable candidate in therapeutic areas such as oncology, neurodegenerative diseases, and inflammation.

In terms of synthesis, the preparation of 3-(3-bromo-4,5-diethoxyphenyl)-2-cyano-N-(4-methoxyphenyl)prop-2-enamide involves a series of carefully designed organic reactions. The starting materials typically include bromobenzene derivatives and appropriate amide precursors. Key steps often involve nucleophilic substitutions, coupling reactions, or condensation processes to assemble the desired structure. The use of modern catalytic systems and green chemistry principles has further enhanced the efficiency and sustainability of these synthetic routes.

From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These analyses provide critical insights into its molecular conformation, stability under different conditions, and potential for further functionalization. Computational chemistry methods have also played a pivotal role in predicting its reactivity and interaction with biological targets.

Looking ahead, the integration of 3-(3-bromo-4,5-diethoxyphenyl)-2-cyano-N-(4-methoxyphenyl)prop-2-enamide into materials science applications is an emerging area of interest. Its unique electronic properties make it a candidate for applications in organic electronics or advanced materials development. Researchers are investigating its potential as a component in semiconducting polymers or optoelectronic devices due to its ability to facilitate charge transport.

In conclusion, 3-(3-bromo-4,5-diethoxyphenyl)-2-cyano-N-(4-methoxyphenyl)prop-2-enamide stands out as a versatile compound with multifaceted applications across chemistry and biology. Its intricate structure provides ample opportunities for further exploration in both fundamental research and applied sciences. As ongoing studies continue to uncover new facets of its properties and functionalities, this compound is poised to make significant contributions to various scientific domains.